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Compound of Interest

Compound Name: Lithium hydroxide

Cat. No.: B056323 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR THE HANDLING AND

DISPOSAL OF LITHIUM HYDROXIDE

Lithium hydroxide is a highly corrosive material that poses significant risks upon contact.[1] It

can cause severe burns to the eyes, skin, respiratory tract, and digestive tract.[1] Adherence to

strict safety protocols is paramount to prevent injury. This guide provides essential, step-by-

step procedures for the safe handling, storage, and disposal of lithium hydroxide in a

laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against the

hazards of lithium hydroxide. Below is a summary of recommended PPE.
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PPE Category Specification

Eye and Face Protection

Chemical safety glasses or goggles and a face

shield are necessary to protect against

splashes.[2] Contact lenses should not be worn

when handling this substance.[3]

Skin Protection

Wear nitrile, neoprene, or butyl rubber gloves.[4]

A complete suit or lab coat that protects against

chemicals is required.[2][4] Full-length pants

and closed-toe shoes are mandatory.[4] A

chemical-resistant apron should be worn during

activities with a splash hazard.[4]

Respiratory Protection

When engineering controls like a fume hood are

not available or insufficient, a NIOSH or MSHA-

approved respirator for inorganic dusts (e.g.,

N95/100 mask or a full-face respirator with P100

cartridges) should be used, especially when

dealing with lithium hydroxide powder.[4][5]

Exposure Limits
Adherence to established workplace exposure limits is crucial for personnel safety.

Jurisdiction/Organization Exposure Limit Type Value

USA (WEEL) Ceiling (CEIL) 1 mg/m³

Canada (British Columbia) Ceiling (C) 1 mg/m³

Canada (Ontario)
Short-Term Exposure Limit

(STEL)
1 mg/m³

Operational Plan for Safe Handling
A systematic approach to handling lithium hydroxide is essential to minimize risks.

Preparation and Handling
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Training: Before handling lithium hydroxide, all personnel must receive training on its

hazards and safe handling procedures.[1][3]

Ventilation: Always handle lithium hydroxide powder and prepare solutions in a well-

ventilated area, preferably within a certified laboratory chemical fume hood.[2][4]

Personal Protective Equipment: Don the appropriate PPE as specified in the table above

before beginning any work.

Handling Powder: When handling the powder, avoid the formation of dust and aerosols.[4]

Preparing Solutions: To avoid a violent reaction, always add lithium hydroxide to water

slowly while stirring; never add water to lithium hydroxide.[6]

Storage
Container: Store lithium hydroxide in a cool, dry, and well-ventilated area in a tightly closed,

original container.[2][4][7] It is hygroscopic and will absorb moisture from the air.[2][4]

Segregation: Store away from incompatible materials such as acids, oxidizing agents, and

moisture.[2][3] Containers should be stored with other bases.[4]

Secondary Containment: For solutions with a concentration of 1M or greater, secondary

containment is required.[4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

[7][8] Flush the affected skin with plenty of water

for at least 15 minutes.[4] Seek immediate

medical attention.[4][5]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to lift the

upper and lower eyelids.[4][5] Remove contact

lenses if present and easy to do so.[7][9] Seek

immediate medical attention from an

ophthalmologist.[5][7]

Ingestion

Do NOT induce vomiting.[4][7] Have the person

drink two glasses of water at most.[7] Never

give anything by mouth to an unconscious

person.[4] Seek immediate medical attention.[5]

[7]

Spill and Disposal Plan
Proper management of spills and waste is crucial for laboratory and environmental safety.

Spill Response
Evacuation: Evacuate all non-essential personnel from the spill area.[3]

Protection: Responders must wear the appropriate PPE, including respiratory protection.[1]

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed, labeled container for disposal.[9][10] If the spill is a

liquid, absorb it with an inert material.[10]
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Cleanup: Ventilate the area and wash the spill site after the material has been collected.[3][9]

Waste Disposal
Hazardous Waste: Lithium hydroxide and any contaminated materials must be disposed of

as hazardous waste.[4][10]

Containerization: Collect waste in a compatible, sealed, and properly labeled container.[10]

Regulations: Follow all federal, state, and local regulations for hazardous waste disposal.[9]

Do not empty into drains.[7][11]

Visual Workflow for Safe Handling and Emergency
Procedures
The following diagram outlines the key steps and decision points for safely handling lithium
hydroxide and responding to emergencies.
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Workflow for Handling Lithium Hydroxide

Start: Prepare to Handle
Lithium Hydroxide

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Handle in Ventilated Area
(Fume Hood)

3. Perform Experimental Procedure

Spill or Exposure?

4. No Incident

No

EMERGENCY:
Spill/Exposure Occurs

Yes

5. Decontaminate Work Area
and Store/Dispose Material

End

A. Evacuate Area
(If Necessary)

B. Administer First Aid
(See Table)

C. Spill Cleanup
(Trained Personnel Only)

D. Report Incident

Click to download full resolution via product page

Caption: Logical flow for handling lithium hydroxide and responding to incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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